6-Cyano-2-naphthyl 4-heptylcyclohexanecarboxylate
Description
6-Cyano-2-naphthyl 4-heptylcyclohexanecarboxylate (6-CN-2-NC) is an organic compound with a number of important applications in scientific research. It is used in a variety of experiments, including biochemical, physiological, and lab experiments. 6-CN-2-NC has been studied extensively in recent years, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have been identified.
Scientific Research Applications
Photocrosslinkable and Liquid Crystalline Materials
Research by Sakthivel and Kannan (2005) introduced liquid crystalline and photocrosslinkable divanillylidene cyclohexanone containing polymers, synthesized from cyclohexanone with different arylphosphorodichloridates. These materials demonstrated mesogenic properties and phase behaviors, indicating potential applications in advanced material science for creating responsive and adaptive liquid crystalline structures (Sakthivel & Kannan, 2005).
Environmental Degradation of Polycyclic Aromatic Hydrocarbons
Meckenstock, Safinowski, and Griebler (2004) discussed the anaerobic degradation of polycyclic aromatic hydrocarbons (PAHs) like naphthalene, which are significant environmental contaminants. They identified specific metabolites indicating the degradation pathways in contaminated aquifers, highlighting the environmental resilience and potential for bioremediation strategies to mitigate the impact of PAHs on groundwater quality (Meckenstock et al., 2004).
Synthesis of Complex Organic Molecules
Gohil, Patel, and Patel (2016) synthesized novel chromeno[4,3-f][1,8]naphthyridines derivatives through a multicomponent reaction. These compounds, evaluated for antimicrobial activity, represent a significant step towards developing new therapeutic agents. The synthesis demonstrates the versatility of cyclohexanone derivatives in constructing complex molecules with potential biological applications (Gohil et al., 2016).
properties
IUPAC Name |
(6-cyanonaphthalen-2-yl) 4-heptylcyclohexane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31NO2/c1-2-3-4-5-6-7-19-8-11-21(12-9-19)25(27)28-24-15-14-22-16-20(18-26)10-13-23(22)17-24/h10,13-17,19,21H,2-9,11-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZGKNDCVGRQQNS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1CCC(CC1)C(=O)OC2=CC3=C(C=C2)C=C(C=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyano-2-naphthyl 4-heptylcyclohexanecarboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[Pentyl(propyl)amino]propanoic acid;hydrochloride](/img/structure/B2728087.png)
![(E)-N-(5-(3-(furan-2-yl)acryloyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)acetamide](/img/structure/B2728088.png)
![N-[[1-(4-Fluorophenyl)tetrazol-5-yl]methyl]prop-2-enamide](/img/structure/B2728094.png)
![2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-methoxybenzyl)acetamide](/img/structure/B2728095.png)
![1-ethyl-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide](/img/structure/B2728101.png)
![N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide](/img/structure/B2728105.png)
![2-(4-Fluorophenyl)sulfanyl-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]acetamide](/img/structure/B2728110.png)